Cas no 2229118-02-7 (2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo2.2.1heptane)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo2.2.1heptane
• CAS No: 2229118-02-7
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 6225039
• PubChem ID: 165791905
• Update Time: 2025-06-23

2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo2.2.1heptane
• 2229118-02-7
• 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo[2.2.1]heptane
• EN300-1934726

• Inchi： 1S/C10H17BrO/c1-10(2,6-11)8-5-7-3-4-9(8)12-7/h7-9H,3-6H2,1-2H3
• InChI Key： LVPRGERXHAZHPU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1CC2CCC1O2

Computed Properties

• Exact Mass: 232.04628g/mol
• Monoisotopic Mass: 232.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo2.2.1heptane

Professional Introduction to Compound with CAS No. 2229118-02-7 and Product Name: 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo[2.2.1]heptane

The compound identified by the CAS number 2229118-02-7 and the product name 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo[2.2.1]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel scaffolds for therapeutic applications. This bicyclic structure, featuring a brominated isobutyl side chain and an oxo group, has garnered attention due to its potential pharmacological properties and structural versatility.

At the core of its molecular architecture lies a bicyclo[2.2.1]heptane core, which is a privileged scaffold known for its stability and biological relevance. The presence of an oxo group at the 7-position introduces electrophilic centers, making it a viable candidate for further functionalization through various chemical transformations. This structural motif is particularly appealing in drug discovery due to its ability to mimic natural products and exhibit favorable pharmacokinetic profiles.

The introduction of a 1-bromo-2-methylpropan-2-yl substituent at the 2-position of the bicyclic system adds another layer of complexity and reactivity. The bromine atom serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl and heteroaryl compounds, respectively. These transformations are crucial for constructing more intricate molecular frameworks that can target specific biological pathways.

In recent years, there has been growing interest in leveraging bicyclo[2.2.1]heptane derivatives as pharmacophores in the development of small-molecule drugs. For instance, studies have demonstrated that modifications at the oxo-substituted position can influence binding affinity to biological targets, including enzymes and receptors. The compound under discussion may serve as a precursor for generating libraries of analogs through systematic variation of substituents, enabling high-throughput screening for lead compounds.

The bromine atom in 1-bromo-2-methylpropan-2-yl also facilitates nucleophilic substitution reactions, allowing for further derivatization into amides, alcohols, or other functional groups that may enhance drug-like properties such as solubility or metabolic stability. This flexibility underscores the compound's potential utility in medicinal chemistry campaigns aimed at identifying novel therapeutics.

From a synthetic perspective, the preparation of 2-(1-bromo-2-methylpropan-2-yl)-7-oxabicyclo[2.2.1]heptane involves multi-step organic synthesis strategies that highlight modern advances in catalysis and reaction methodology. The construction of the bicyclic core typically requires ring-closing metathesis or intramolecular cyclization reactions, which are efficiently catalyzed by transition metal complexes such as ruthenium-based catalysts. These approaches not only streamline synthetic routes but also enable access to complex cyclic structures with high regioselectivity.

The oxo group at the 7-position can be introduced through oxidation reactions of hydroxymethyl or hydroxyl intermediates, employing reagents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP). Alternatively, directed functionalization strategies may be employed to install this moiety with minimal disruption to other parts of the molecule. Such precision is critical in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

Recent advancements in computational chemistry have further enhanced the design and optimization of such scaffolds. Molecular modeling techniques allow researchers to predict binding modes and affinity for target proteins with remarkable accuracy, guiding experimental efforts toward more promising candidates. The bicyclo[2.2.1]heptane core's rigid conformational preferences can be exploited to fine-tune interactions with biological macromolecules, making it an attractive scaffold for structure-based drug design.

The utility of this compound extends beyond academic research into potential industrial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds for virtual screening and de novo design initiatives aimed at discovering next-generation drugs faster than traditional methods allow. The structural features of 2229118-02-7, including its bicyclic framework and functional handles like the bromine atom and oxo group, make it an ideal candidate for such programs.

In conclusion, CAS No. 2229118-02-7 represents a structurally intriguing molecule with significant potential in medicinal chemistry research and drug development pipelines. Its unique combination of a brominated isobutyl side chain and an oxo-substituted bicyclic core provides numerous opportunities for further functionalization and exploration of its pharmacological properties. As synthetic methodologies continue to evolve alongside computational tools, compounds like this one are poised to play a pivotal role in discovering novel therapeutics that address unmet medical needs.